Cas no 2247773-27-7 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2247773-27-7
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• MDL: MFCD31699931
• CID: 5164863
• PubChem ID: 137333195
• Update Time: 2026-03-04

hydrochloride Chemical and Physical Properties

Names and Identifiers

• [6-(trifluoromethoxy)-3-pyridyl]methanamine
• AS-79776
• 2247773-27-7
• MFCD31699931
• (6-(Trifluoromethoxy)pyridin-3-yl)methanamine hydrochloride
• [6-(Trifluoromethoxy)-3-pyridyl]methanamine HCl
• D78907
• [6-(Trifluoromethoxy)-3-pyridyl]methanamine hydrochloride
• 1-[6-(TRIFLUOROMETHOXY)PYRIDIN-3-YL]METHANAMINE HYDROCHLORIDE
• AKOS037630998
• SY246412
• [6-(trifluoromethoxy)-3-pyridyl]methanamine;hydrochloride
• [6-(trifluoromethoxy)pyridin-3-yl]methanamine;hydrochloride
• 6-(Trifluoromethoxy)pyridine-3-methanamine Hydrochloride
• starbld0042230
• DB-155870
• hydrochloride

• MDL： MFCD31699931
• Inchi： 1S/C7H7F3N2O.ClH/c8-7(9,10)13-6-2-1-5(3-11)4-12-6;/h1-2,4H,3,11H2;1H
• InChI Key： SBUYADLJNRNZGK-UHFFFAOYSA-N
• SMILES： O(C1N=CC(CN)=CC=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 228.0277251g/mol
• Monoisotopic Mass: 228.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on hydrochloride

Recent Advances in the Study of 2247773-27-7 and Hydrochloride in Chemical Biomedicine

The compound 2247773-27-7, often formulated as its hydrochloride salt, has recently garnered significant attention in the field of chemical biomedicine. This interest stems from its potential therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and safety profile, aiming to pave the way for its clinical development.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways critical for cancer cell proliferation. In vitro and in vivo studies have demonstrated that 2247773-27-7 hydrochloride effectively targets these pathways, leading to reduced tumor growth and increased apoptosis in cancer cells. These results suggest its potential as a novel chemotherapeutic agent, especially for resistant cancer types.

Another area of investigation has been the compound's pharmacokinetic properties. Studies have shown that the hydrochloride formulation enhances the bioavailability of 2247773-27-7, ensuring more consistent plasma concentrations and improved therapeutic efficacy. This is particularly important for oral administration, where absorption can be a limiting factor. Researchers have also noted that the hydrochloride salt form exhibits better stability under various storage conditions, which is crucial for pharmaceutical development.

Safety and toxicity profiles of 2247773-27-7 hydrochloride have been rigorously evaluated in preclinical models. Initial data indicate a favorable safety margin, with minimal off-target effects at therapeutic doses. However, further studies are needed to assess long-term toxicity and potential drug-drug interactions, which are critical for advancing to clinical trials.

In addition to its anticancer properties, recent studies have explored the antimicrobial potential of 2247773-27-7 hydrochloride. Preliminary results indicate activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This dual therapeutic potential makes it a promising candidate for further development in both oncology and infectious disease therapeutics.

In conclusion, the latest research on 2247773-27-7 and its hydrochloride formulation highlights its multifaceted therapeutic potential. While significant progress has been made in understanding its mechanisms and optimizing its formulation, further studies are essential to fully realize its clinical applications. The ongoing research underscores the importance of this compound in the evolving landscape of chemical biomedicine.